9-(1-naphthyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

• Molecular Formula: C19H16N4O
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 9-naphthalen-1-yl-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C19H16N4O/c24-16-10-4-9-15-17(16)18(23-19(22-15)20-11-21-23)14-8-3-6-12-5-1-2-7-13(12)14/h1-3,5-8,11,18H,4,9-10H2,(H,20,21,22)
• InChI Key: WEMZOTRQIMNYBC-UHFFFAOYSA-N
• Isomeric SMILES: C1CC2=C(C(N3C(=N2)N=CN3)C4=CC=CC5=CC=CC=C54)C(=O)C1
• Canonical SMILES: C1CC2=C(C(N3C(=NC=N3)N2)C4=CC=CC5=CC=CC=C54)C(=O)C1

Description

9-(1-naphthyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is a heterocyclic compound that has been studied extensively in the field of medicinal chemistry. It has been found to possess a range of biological activities, including antitumor, antiviral, and antibacterial properties. In

Mechanism of Action

The mechanism of action of 9-(1-naphthyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its antitumor properties, the compound has also been found to possess antiviral and antibacterial activities. It has been shown to inhibit the replication of the hepatitis B virus and the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One advantage of using 9-(1-naphthyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one in lab experiments is its broad range of biological activities. This makes it a useful compound for studying various diseases and conditions. However, one limitation is that the compound may have toxic effects on certain cell types, which can complicate experiments.

Future Directions

There are several future directions for research on 9-(1-naphthyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one. One area of interest is the development of new cancer therapies based on the compound. Additionally, further studies are needed to understand the compound's mechanism of action and to identify potential targets for drug development. Finally, more research is needed to explore the compound's potential as an antiviral and antibacterial agent.

Synthesis Methods

The synthesis of 9-(1-naphthyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one involves the reaction of 2-amino-1-naphthol with ethyl 2-(chloromethyl)quinazoline-4-carboxylate in the presence of triethylamine and acetic acid. The resulting product is then treated with hydrazine hydrate to yield the final compound.

Scientific Research Applications

The compound has been extensively studied for its antitumor properties. It has been found to inhibit the growth of various cancer cell lines, including lung cancer, breast cancer, and leukemia. Additionally, it has been shown to induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.